Cas no 2248390-32-9 (Tert-butyl 3-amino-3-thiophen-3-ylpropanoate)

• Product Name: Tert-butyl 3-amino-3-thiophen-3-ylpropanoate
• CAS No: 2248390-32-9
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 6019731
• PubChem ID: 137938280
• Update Time: 2025-05-19

Tert-butyl 3-amino-3-thiophen-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(thiophen-3-yl)propanoate
• 2248390-32-9
• EN300-6507939
• Tert-butyl 3-amino-3-thiophen-3-ylpropanoate

• Inchi： 1S/C11H17NO2S/c1-11(2,3)14-10(13)6-9(12)8-4-5-15-7-8/h4-5,7,9H,6,12H2,1-3H3
• InChI Key： YLVCYAFLNXKKFT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 3-amino-3-thiophen-3-ylpropanoate

Tert-butyl 3-amino-3-thiophen-3-ylpropanoate (CAS No. 2248390-32-9)

Tert-butyl 3-amino-3-thiophen-3-ylpropanoate, also known by its CAS number 2248390-32-9, is a versatile organic compound with significant applications in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino group, and a thiophene moiety. The combination of these functional groups makes it highly valuable for various research and industrial purposes.

The chemical structure of tert-butyl 3-amino-3-thiophen-3-ylpropanoate consists of a thiophene ring attached to a propanoate group, with an amino substituent on the same carbon as the thiophene. This arrangement provides the compound with both electron-donating and electron-withdrawing properties, which are essential for its reactivity in different chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as conductive polymers and organic semiconductors.

One of the most notable applications of this compound is in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential anti-cancer properties. The amino group in the structure allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacological activity. For instance, studies published in 2023 have demonstrated that certain derivatives of tert-butyl 3-amino-3-thiophen-3-ylpropanoate exhibit promising anti-proliferative effects against various cancer cell lines.

In addition to its biological applications, this compound has also found use in materials science. Its thiophene moiety contributes to its ability to form self-assembled monolayers (SAMs), which are crucial for the development of advanced sensors and electronic devices. Recent advancements in SAM technology have leveraged the unique properties of tert-butyl 3-amino-3-thiophen-3-ylpropanoate to create highly sensitive biosensors capable of detecting minute concentrations of analytes in complex biological samples.

The synthesis of tert-butyl 3-amino-3-thiophen-3-ylpropanoate typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. Furthermore, recent green chemistry approaches have been applied to minimize the environmental impact of its production, aligning with global sustainability goals.

From a structural perspective, the compound's tert-butyl group provides steric hindrance, which can influence its reactivity and solubility properties. This feature is particularly advantageous in reactions where control over regioselectivity is critical. For example, studies have shown that this steric effect can be exploited to direct nucleophilic attacks towards specific positions on the molecule, facilitating the construction of complex architectures.

In terms of spectroscopic analysis, tert-butyl 3-amino-3-thiophen-3-ylpropanoate exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated thiophene system. These spectral features make it an ideal candidate for use in optical sensing applications, where precise detection of analytes based on their interaction with light is required.

The versatility of this compound is further highlighted by its role as an intermediate in the synthesis of more complex molecules. For instance, it has been used as a starting material for the preparation of heterocyclic compounds with potential applications in optoelectronics and catalysis. Recent research has focused on expanding its utility by exploring novel reaction pathways that enable access to previously unattainable molecular frameworks.

In conclusion, tert-butyl 3-amino-3-thiophen-3-y propanoate, with its unique combination of functional groups and versatile reactivity, continues to be a valuable compound in both academic research and industrial applications. Its role as a building block for advanced materials and bioactive molecules underscores its importance in modern chemistry. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its position as a key compound in contemporary chemical science.